Cas no 1251605-54-5 (N-(4-ethenylphenyl)methyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(4-ethenylphenyl)methyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251605-54-5
• MF: C₂₄H₂₄N₄O₂S
• MW: 432.537963867188
• CID: 6223898
• PubChem ID: 49665012
• Update Time: 2024-01-13

N-(4-ethenylphenyl)methyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethenylphenyl)methyl-N-4-(propan-2-yl)phenyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• VU0624409-1
• 1251605-54-5
• AKOS021755090
• F3406-7371
• N-[(4-ethenylphenyl)methyl]-N-[4-(propan-2-yl)phenyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• N-(4-isopropylphenyl)-N-(4-vinylbenzyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• N-[(4-ethenylphenyl)methyl]-N-(4-propan-2-ylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• N-(4-isopropylphenyl)-N-(4-vinylbenzyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• CHEMBL4540256

• Inchi： 1S/C24H24N4O2S/c1-4-19-7-9-20(10-8-19)16-28(22-13-11-21(12-14-22)18(2)3)31(29,30)23-6-5-15-27-17-25-26-24(23)27/h4-15,17-18H,1,16H2,2-3H3
• InChI Key： CDKHFJCJGDYNPJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN2C=NN=C21)(N(C1C=CC(=CC=1)C(C)C)CC1C=CC(C=C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 432.16199719g/mol
• Monoisotopic Mass: 432.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides